Cas no 2248363-75-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-3-sulfonamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-3-sulfonamido)acetate
• CAS No: 2248363-75-7
• MF: C₁₅H₁₁N₃O₆S
• MW: 361.329342126846
• CID: 6308341
• PubChem ID: 165723769
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-3-sulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-3-sulfonamido)acetate
• EN300-6517626
• 2248363-75-7

• Inchi： 1S/C15H11N3O6S/c19-13(9-17-25(22,23)10-4-3-7-16-8-10)24-18-14(20)11-5-1-2-6-12(11)15(18)21/h1-8,17H,9H2
• InChI Key： DLUMPRKYMWPVGE-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 361.03685625g/mol
• Monoisotopic Mass: 361.03685625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 131Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-3-sulfonamido)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-3-sulfonamido)acetate (CAS No. 2248363-75-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-3-sulfonamido)acetate, identified by its Chemical Abstracts Service (CAS) number 2248363-75-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative exhibits a unique structural framework that combines an isoindole core with a pyridine-sulfonamide moiety, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of this compound is characterized by a 1,3-dioxo group attached to a 2,3-dihydro-1H-isoindol ring system. The presence of the pyridine-3-sulfonamido substituent introduces a polar and pharmacophore-rich region, which is known to enhance binding affinity and metabolic stability in drug molecules. Such structural features are often exploited in the design of bioactive compounds targeting various biological pathways.

In recent years, there has been growing interest in isoindole derivatives due to their diverse biological activities. Isoindoles are known to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The introduction of additional functional groups, such as the sulfonamide moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-3-sulfonamido)acetate, further expands its potential pharmacological applications. The sulfonamide group is particularly notable for its role in drug design, as it can serve as a hydrogen bond acceptor and participate in multiple interactions with biological targets.

Current research in medicinal chemistry increasingly focuses on the development of small-molecule inhibitors that modulate enzyme activity and protein-protein interactions. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-3-sulfonamido)acetate aligns well with this trend. Studies have demonstrated that isoindole derivatives can interact with enzymes such as kinases and proteases by leveraging their aromatic rings and heterocyclic cores. The sulfonamide substituent further enhances these interactions by providing additional binding points.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of an isoindole ring and a pyridine-sulfonamide group creates a versatile platform that can be modified to target specific disease mechanisms. For instance, modifications at the pyridine ring can fine-tune solubility and bioavailability, while alterations at the isoindole core can optimize binding affinity to biological targets. This flexibility makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-3-sulfonamido)acetate an attractive candidate for structure-based drug design.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential bioactivity. Virtual screening techniques have been particularly effective in identifying promising candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-3-sulfonamido)acetate. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict how this compound might interact with biological targets such as enzymes or receptors. These predictions provide valuable insights into its potential therapeutic applications.

In addition to its structural appeal, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridine-sulfonamido)acetate has shown promise in preclinical studies. Initial experiments have indicated that it exhibits moderate activity against certain enzymatic targets relevant to cancer and inflammation. While further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties, these preliminary findings underscore its potential as a lead compound for drug development.

The synthesis of this compound presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in building the desired framework. The ability to synthesize analogs with varying substituents allows for systematic exploration of its pharmacological properties.

The future direction of research on 1,3-dioxo - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---- -- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- --------dihydro-- isoindol-- yl-- pyridine-- acetate (CAS No. 224836377577) will likely focus on optimizing its pharmacokinetic profile and exploring new therapeutic indications. By incorporating insights from structure-based drug design and computational modeling, researchers aim to develop derivatives with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing this vision.

In conclusion, 11 dioxo-- 224836377577---dihydro-- isoindol-- yl-- pyridine-- acetate (CAS No. 224836377577) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration, and ongoing studies suggest promising applications in modulating key biological pathways. As our understanding of molecular interactions continues to evolve, this compound may emerge as a valuable tool in the development of novel therapeutics targeting various diseases.